N-isopropyl-2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: 2-[1-(4-methylphenyl)-5-phenylimidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C21H23N3OS/c1-15(2)23-20(25)14-26-21-22-13-19(17-7-5-4-6-8-17)24(21)18-11-9-16(3)10-12-18/h4-13,15H,14H2,1-3H3,(H,23,25)
• InChI Key: NVJXELICSVXINY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CN=C2SCC(=O)NC(C)C)C3=CC=CC=C3
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol
• CAS No.: 1206998-12-0

Description

N-isopropyl-2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent.

Scientific Research Applications

Antimicrobial Activity

• Synthesis and Antimicrobial Properties : Compounds related to N-isopropyl-2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide have been synthesized and shown to exhibit significant antimicrobial activity. Notably, specific derivatives have displayed high activity against various microbial strains (Fahim & Ismael, 2019).

Anticancer Activity

• Anticancer Agent Synthesis and Evaluation : Certain derivatives of this compound have been investigated for their potential as anticancer agents. Some compounds have demonstrated selective cytotoxicity against certain cancer cell lines, highlighting their potential for cancer treatment (Evren et al., 2019), (Abu-Melha, 2021), (Duran & Demirayak, 2012).

Other Specialized Applications

• Corrosion Inhibition : Some acetamide derivatives, closely related to this compound, have been synthesized and evaluated as corrosion inhibitors. They have shown effectiveness in protecting steel in acidic and mineral oil mediums, suggesting applications in industrial corrosion prevention (Yıldırım & Cetin, 2008).

• NMR Study and Molecular Docking : Detailed NMR studies and molecular docking analyses have been conducted on certain imidazole derivatives, aiding in understanding their molecular structure and potential interactions with biological targets, which can be crucial for drug design and development (Li Ying-jun, 2012).

• pKa Determination for Drug Precursors : The acidity constants (pKa values) of some derivatives have been determined, providing valuable information for their use as drug precursors. Understanding these chemical properties is essential for drug formulation and stability studies (Duran & Canbaz, 2013).